Cas no 78609-31-1 (2-{(tert-butoxy)carbonylamino}-3-fluoropropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-fluoropropanoic acid
• CAS No: 78609-31-1
• MF: C₈H₁₄FNO₄
• MW: 207.199466228485
• MDL: MFCD18824107
• CID: 553380
• PubChem ID: 13105158
• Update Time: 2025-04-19

2-{(tert-butoxy)carbonylamino}-3-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-fluoro- (9CI)
• Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-fluoro-
• 2-{(tert-butoxy)carbonylamino}-3-fluoropropanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3-fluoropropanoic acid
• AT29067
• 3-fluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 78609-31-1
• 2-((TERT-BUTOXYCARBONYL)AMINO)-3-FLUOROPROPANOIC ACID
• EN300-223001
• SCHEMBL951436

• MDL： MFCD18824107
• Inchi： 1S/C8H14FNO4/c1-8(2,3)14-7(13)10-5(4-9)6(11)12/h5H,4H2,1-3H3,(H,10,13)(H,11,12)
• InChI Key： PQTDAIHXUZZXQM-UHFFFAOYSA-N
• SMILES： FCC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 207.09068609g/mol
• Monoisotopic Mass: 207.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų